Cas no 2649012-11-1 (2-(2-Isocyanatoethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-(2-Isocyanatoethyl)-5-(trifluoromethyl)pyridine
• CAS No: 2649012-11-1
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 5599322
• PubChem ID: 165857948
• Update Time: 2023-08-23

2-(2-Isocyanatoethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1941345
• 2649012-11-1
• 2-(2-isocyanatoethyl)-5-(trifluoromethyl)pyridine
• 2-(2-Isocyanatoethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H7F3N2O/c10-9(11,12)7-1-2-8(14-5-7)3-4-13-6-15/h1-2,5H,3-4H2
• InChI Key： JBSQDOPOMWZAMN-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)CCN=C=O)(F)F

Computed Properties

• Exact Mass: 216.05104734g/mol
• Monoisotopic Mass: 216.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.3Ų